Cas no 1806769-31-2 (3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1806769-31-2
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4841724
• Update Time: 2025-10-31

3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C10H9ClF3NO4/c1-18-7-2-5(3-8(16)17)6(4-11)9(15-7)19-10(12,13)14/h2H,3-4H2,1H3,(H,16,17)
• InChI Key： FRMCEQZZZUIAFQ-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC(=CC=1CC(=O)O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid

3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic Acid: A Comprehensive Overview

The compound 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid, with the CAS number 1806769-31-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with a chloromethyl group, a methoxy group, and a trifluoromethoxy group, along with an acetic acid moiety. These functional groups confer the molecule with diverse chemical properties, making it a versatile building block for various applications.

The synthesis of this compound involves a series of carefully designed organic reactions. The pyridine ring serves as the central framework, with substituents strategically positioned to optimize the molecule's reactivity and stability. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and purities, which are critical for its use in downstream applications. The introduction of the trifluoromethoxy group, in particular, has been shown to enhance the molecule's electronic properties, making it a valuable component in the development of advanced materials.

One of the most promising applications of 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid lies in its potential as a precursor for drug development. The acetic acid moiety can undergo various transformations to yield bioactive compounds with therapeutic potential. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting their potential use in treating chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

In addition to its medicinal applications, this compound has also found utility in materials science. The trifluoromethoxy group imparts fluorine-based functionalities, which are highly desirable in the design of high-performance polymers and coatings. Researchers have explored its use as a monomer in polymer synthesis, where it contributes to improved thermal stability and mechanical properties. Furthermore, its ability to form coordination complexes with metal ions has opened new avenues for its application in catalysis and sensing technologies.

The structural complexity of 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid presents both challenges and opportunities for characterization. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming its structure and purity. Recent advancements in computational chemistry have also enabled researchers to predict the molecule's electronic properties and reactivity with high accuracy, facilitating its rational design and optimization.

In conclusion, 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetic acid represents a cutting-edge compound with multifaceted applications across diverse scientific domains. Its unique structure and functional groups make it an invaluable tool for advancing research in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in shaping future innovations.